8-aminonaphthalene-2-sulfonamide
Description
8-Aminonaphthalene-2-sulfonamide is a chemical compound with the CAS Number: 13261-52-4. It has a molecular weight of 222.27 . It is a powder form substance stored at room temperature .
Molecular Structure Analysis
The IUPAC name for 8-aminonaphthalene-2-sulfonamide is the same as the common name . The InChI code for this compound is1S/C10H10N2O2S/c11-10-3-1-2-7-4-5-8 (6-9 (7)10)15 (12,13)14/h1-6H,11H2, (H2,12,13,14) . Physical And Chemical Properties Analysis
8-Aminonaphthalene-2-sulfonamide is a powder that is stored at room temperature . More specific physical and chemical properties were not found in the search results.Mechanism of Action
While the specific mechanism of action for 8-aminonaphthalene-2-sulfonamide is not provided, sulfonamides typically function as competitive inhibitors of the enzyme dihydropteroate synthetase, DHPS . This enzyme is vital in the synthesis of folate, which is required for cells to make nucleic acids, such as DNA or RNA .
Safety and Hazards
The safety information for 8-aminonaphthalene-2-sulfonamide includes several hazard statements: H302, H315, H319, H335 . These correspond to potential health hazards, including harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335) .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 8-aminonaphthalene-2-sulfonamide involves the sulfonation of 8-aminonaphthalene followed by the reaction of the resulting sulfonic acid with ammonia.", "Starting Materials": [ "8-aminonaphthalene", "Sulfuric acid", "Ammonia" ], "Reaction": [ "8-aminonaphthalene is dissolved in concentrated sulfuric acid and heated to 150°C to form the sulfonic acid derivative.", "The resulting sulfonic acid is then cooled and neutralized with ammonia to form 8-aminonaphthalene-2-sulfonamide.", "The product is isolated by filtration and washed with water to remove any impurities." ] } | |
CAS RN |
13261-52-4 |
Product Name |
8-aminonaphthalene-2-sulfonamide |
Molecular Formula |
C10H10N2O2S |
Molecular Weight |
222.3 |
Purity |
95 |
Origin of Product |
United States |
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